![molecular formula C7H4F3NO B2890296 2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile CAS No. 1936719-70-8](/img/structure/B2890296.png)
2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile
Overview
Description
2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile is an organic compound with the molecular formula C7H4F3NO . It has a molecular weight of 175.11 . The compound is typically a liquid at room temperature .
Molecular Structure Analysis
The InChI code for 2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile is 1S/C7H4F3NO/c8-7(9,10)5-3-6(1-2-11)12-4-5/h3-4H,1H2 . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile is a liquid at room temperature . The compound is stored at room temperature .Scientific Research Applications
Antibacterial Activity
Furan derivatives, including “2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile”, have been found to have significant antibacterial activity . They have been used in the development of new drugs to combat microbial resistance, which has become a global issue due to the ineffectiveness of currently available antimicrobial medicines .
Antimicrobial Properties
Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics. They have been employed as medicines in a number of distinct disease areas . These compounds are one of the most powerful tools in the fight against bacterial strain-caused infection .
Anticancer Activity
Furan derivatives have also been found to have anticancer properties . The presence of certain substituents in the phenyl ring attached to the furan nucleus can increase the anticancer activity .
Antioxidant Activity
Furan derivatives have been found to have antioxidant activity . This property makes them useful in the treatment of diseases caused by oxidative stress .
Antimalarial Activity
2-Trifluoromethylfuran, a compound similar to “2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile”, has been found to have antimalarial activity . This suggests that “2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile” may also have potential as an antimalarial agent .
HIV-1 Reverse Transcriptase Inhibition
3-Fluorofuran, another compound similar to “2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile”, has been found to inhibit HIV-1 reverse transcriptase at the nanomolar level . This suggests that “2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile” may also have potential in the treatment of HIV .
Safety and Hazards
properties
IUPAC Name |
2-[4-(trifluoromethyl)furan-2-yl]acetonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F3NO/c8-7(9,10)5-3-6(1-2-11)12-4-5/h3-4H,1H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PRIIHSNDTCPETH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC=C1C(F)(F)F)CC#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-Formyl-3-(4-methoxyphenyl)pyrazolyl]acetamide](/img/structure/B2890214.png)
![(Z)-ethyl 2-((furan-2-carbonyl)imino)-5-oxo-1-phenethyl-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate](/img/structure/B2890215.png)
![Methyl 4-({[4-(4-fluorophenyl)piperazinyl]thioxomethyl}amino)benzoate](/img/structure/B2890218.png)
![5-[2-chloroethyl(methyl)sulfamoyl]-N-(1,1-dioxothiolan-3-yl)-2-methoxybenzamide](/img/structure/B2890219.png)
![2-{8,9-dimethoxy-5-oxo-2-propyl-5H,6H-[1,2,4]triazolo[1,5-c]quinazolin-6-yl}-N-(4-ethylphenyl)acetamide](/img/structure/B2890223.png)
![6-Amino-3-methyl-4-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile](/img/structure/B2890229.png)
